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Compound of Interest

Compound Name: Enniatin C

CAS No.: 19893-23-3

Cat. No.: B1671337

Get Quote

Welcome to the Advanced Applications Portal. Current Status: Online | Specialist: Senior

Application Scientist, Dr. A. Vance

You are accessing this guide because your microbial strains—likely Fusarium, Candida, or

specific bacterial isolates—are displaying unexpected tolerance to Enniatin C. As a cyclic

hexadepsipeptide ionophore, Enniatin C acts by integrating into cell membranes and

disrupting cation homeostasis (

). When this fails, it is rarely a "bad batch" of compound; it is usually a sophisticated biological
counter-measure.

This guide moves beyond basic troubleshooting into mechanism-based diagnostics.

Module 1: Diagnostic Triage (Is it Resistance or
Artifact?)
Before assuming biological resistance, we must rule out physicochemical artifacts common to

hydrophobic depsipeptides.
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Q: My MIC values for Enniatin C are fluctuating wildy between replicates. Is the strain

adapting?

A: Likely not. This is often a solubility or adsorption artifact, not biological adaptation. Enniatin
C is highly lipophilic.[1]

The "Plastic Trap" Protocol:

Issue: Enniatin C binds rapidly to polystyrene (PS) surfaces, effectively lowering the

concentration the cells actually see.

Correction: Switch to Polypropylene (PP) or Glass coated plates for MIC assays.

Solvent Check: Ensure your stock is dissolved in 100% DMSO. In the final assay, keep

DMSO <1% (v/v). If the solution turns cloudy upon addition to media, the Enniatin has

precipitated.

Fix: Pre-warm the media to 37°C before adding the compound to improve dispersion

kinetics.

Module 2: The Efflux Barrier (ABC Transporters)
Q: The strain is confirmed resistant on glass. What is the most probable biological mechanism?

A: The upregulation of ATP-Binding Cassette (ABC) Transporters. While Enniatins are

themselves inhibitors of certain pumps (like Pdr5p in yeast), they are also substrates.[2] If the

microbe overexpresses transporters (e.g., Cdr1, MDR1, or P-gp homologs), it pumps Enniatin
C out faster than it can form ion pores.

The "Pump-Block" Validation Experiment: To confirm this mechanism, you must perform a

chemosensitization assay using a known Efflux Pump Inhibitor (EPI).

Protocol: Chequerboard Synergy Assay

Reagents: Enniatin C, Verapamil (standard EPI) or FK506 (if testing fungal strains).

Method:
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Create a matrix in a 96-well plate (Polypropylene).

X-axis: Serial dilution of Enniatin C (0 to 64 µg/mL).

Y-axis: Serial dilution of Verapamil (non-toxic concentration range).

Inoculate with the resistant strain (

CFU/mL).

Incubate 24-48h.

Analysis: Calculate the Fractional Inhibitory Concentration Index (FICI).

Interpretation: If FICI

, the resistance is efflux-mediated (Synergy).

Visualization: The Resistance Landscape
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Figure 1: Mechanistic pathways of Enniatin C resistance. The compound must accumulate in

the membrane to form pores; efflux pumps and enzymatic hydrolysis prevent this accumulation.

Module 3: Enzymatic Destruction (The "Hidden" Factor)
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Q: I used an efflux inhibitor, but the strain is still resistant. What now?

A: You are likely dealing with Enzymatic Detoxification. Certain microbes (specifically Bacillus

spp., Clonostachys rosea, and some Fusarium strains) produce lactonases or esterases.

These enzymes cleave the ester bonds within the Enniatin depsipeptide ring, opening the

structure. Once the ring is open, the ionophoric capability is lost.

The Supernatant Degradation Assay:

Culture: Grow the resistant strain to mid-log phase.

Spike: Add Enniatin C (e.g., 50 µM).

Harvest: At T=0, T=6h, T=24h, remove aliquots and centrifuge.

Analyze: Run the supernatant on HPLC-MS/MS.

Look for:

Disappearance of the Enniatin C peak (

).

Appearance of the "Open Chain" metabolite (

Da due to hydrolysis,

).

Module 4: Membrane Lipidomics (Advanced)
Q: Can the cell membrane itself change to resist pore formation?

A: Yes. This is common in fungal strains (e.g., Candida, Saccharomyces). Enniatin C requires

specific membrane fluidity to insert itself. Resistant strains often alter their Ergosterol content.

Lower ergosterol levels or modified sterol structures can "stiffen" the membrane or alter the

dipole potential, preventing the depsipeptide from forming a stable channel.
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Diagnostic Step: Perform an ergosterol extraction (saponification followed by heptane

extraction) and quantify via UV spectrophotometry (282 nm). Compare the resistant mutant

against the wild type. A significant drop in ergosterol correlates with ionophore resistance.

Summary of Troubleshooting Workflows
Use the following logic gate to determine your next experimental step.
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Figure 2: Logical troubleshooting path for identifying the root cause of Enniatin C resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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